Cas no 2361575-53-1 (N-[(4S)-8-Fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[(4S)-8-Fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361575-53-1
• MF: C₁₈H₂₁FN₂O₃
• MW: 332.369348287582
• CID: 5413505
• PubChem ID: 145896537
• Update Time: 2025-10-28

N-[(4S)-8-Fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26607720
• N-[(4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z1796417626
• 2361575-53-1
• N-[(4S)-8-Fluoro-3,4-dihydro-2H-chromen-4-yl]-1-prop-2-enoylpiperidine-4-carboxamide
• N-[(4S)-8-Fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H21FN2O3/c1-2-16(22)21-9-6-12(7-10-21)18(23)20-15-8-11-24-17-13(15)4-3-5-14(17)19/h2-5,12,15H,1,6-11H2,(H,20,23)/t15-/m0/s1
• InChI Key： YZWLBCQPVUSKPW-HNNXBMFYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(N[C@@H]2C3=CC=CC(F)=C3OCC2)=O)CC1

Computed Properties

• Exact Mass: 332.15362070g/mol
• Monoisotopic Mass: 332.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.4±50.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Additional information on N-[(4S)-8-Fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

N-[(4S)-8-Fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide: A Comprehensive Overview

The compound with CAS No 2361575-53-1, known as N-[(4S)-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-yl]-1-(1-oxo-2-propen-1-yli)-4-piperidinecarboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of a benzopyran system with a piperidine backbone, making it a prime candidate for exploring novel therapeutic applications.

Recent studies have highlighted the potential of this compound in modulating key biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its ability to inhibit specific enzymes involved in neurodegenerative diseases. The benzopyran moiety, a derivative of coumarin, is known for its phototoxic properties and has been extensively studied for its role in photoresponsive materials. However, in this compound, the benzopyran system is functionalized with a fluorine atom at position 8, which significantly alters its electronic properties and enhances its stability.

The piperidine ring in the molecule plays a crucial role in determining its pharmacokinetic profile. Piperidine derivatives are well-known for their ability to enhance membrane permeability and bioavailability. In this case, the carboxamide group attached to the piperidine ring further modulates the compound's solubility and binding affinity to target proteins. This makes it an attractive candidate for drug delivery systems and targeted therapy.

One of the most intriguing aspects of this compound is its stereochemistry. The (4S) configuration at the benzopyran moiety ensures high enantioselectivity, which is critical for achieving desired pharmacological effects without inducing adverse reactions. Stereochemistry has been a focal point in recent drug discovery efforts, as it directly influences both efficacy and safety profiles.

From a synthetic perspective, the construction of this molecule represents a significant achievement in organic synthesis. The assembly of such a complex structure requires multi-step reactions involving advanced techniques such as Suzuki-Miyaura coupling and Stille cross-coupling. These methods allow for precise control over regioselectivity and stereoselectivity, ensuring that the final product meets stringent quality standards.

In terms of applications, this compound has shown promise in several therapeutic areas. Preclinical studies suggest that it may have anti-inflammatory properties due to its ability to inhibit cyclooxygenase enzymes. Additionally, its potential as an anticancer agent is currently under investigation, with early results indicating selective cytotoxicity against cancer cell lines.

The integration of cutting-edge research methodologies has further enhanced our understanding of this compound's behavior in biological systems. For example, molecular docking studies have provided insights into how it interacts with target proteins at the atomic level. These findings are essential for optimizing its therapeutic potential and minimizing off-target effects.

In conclusion, N-[ (4S)-8-fluoro -3 ,4-dihydro -2H -1 -benzopyran -4 -yl ] -1 -( 1 -oxo -2 -propen -1 -yl ) -4 -piperidinecarboxamide represents a remarkable advancement in chemical synthesis and pharmacological research. Its unique structure and promising biological activity make it a valuable tool for exploring new frontiers in drug development.